Cas no 1794891-89-6 (2-n-Butyl-d7-1,3-diazaspiro4.4non-1-en-4-one)

2-n-Butyl-d7-1,3-diazaspiro4.4non-1-en-4-one structure
1794891-89-6 structure
Product Name:2-n-Butyl-d7-1,3-diazaspiro4.4non-1-en-4-one
CAS No:1794891-89-6
MF:C11H18N2O
MW:201.316554546356
CID:2244911
Update Time:2023-11-22

2-n-Butyl-d7-1,3-diazaspiro4.4non-1-en-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-n-Butyl-d7-1,3-diazaspiro[4.4]non-1-en-4-one
    • 2-(2,2,3,3,4,4,4-Heptadeuteriobutyl)-1,3-diazaspiro[4.4]non-1-en-4-one
    • 2-n-Butyl-d7-1,3-diazaspiro4.4non-1-en-4-one
    • Inchi: 1S/C11H18N2O/c1-2-3-6-9-12-10(14)11(13-9)7-4-5-8-11/h2-8H2,1H3,(H,12,13,14)/i1D3,2D2,3D2
    • InChI Key: IWKWOYOVCXHXSS-NCKGIQLSSA-N
    • SMILES: O=C1C2(CCCC2)N=C(CC([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 265
  • Topological Polar Surface Area: 41.5

2-n-Butyl-d7-1,3-diazaspiro4.4non-1-en-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B691033-5mg
2-n-Butyl-d7-1,3-diazaspiro[4.4]non-1-en-4-one
1794891-89-6
5mg
$ 242.00 2023-09-08
TRC
B691033-50mg
2-n-Butyl-d7-1,3-diazaspiro[4.4]non-1-en-4-one
1794891-89-6
50mg
$ 1877.00 2023-09-08
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